Cas no 163000-06-4 (6,7-dihydro-5H-Pyrrolo[1,2-a]imidazole-3-carboxylic acid ethyl ester)

• Product Name: 6,7-dihydro-5H-Pyrrolo[1,2-a]imidazole-3-carboxylic acid ethyl ester
• CAS No: 163000-06-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1107207
• PubChem ID: 15641248
• Update Time: 2025-04-20

6,7-dihydro-5H-Pyrrolo[1,2-a]imidazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-5H-Pyrrolo[1,2-a]imidazole-3-carboxylic acid ethyl ester
• ethyl 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-3-carboxylate
• 163000-06-4

• Inchi： 1S/C9H12N2O2/c1-2-13-9(12)7-6-10-8-4-3-5-11(7)8/h6H,2-5H2,1H3
• InChI Key： DCHFAWFXTRPSIM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C2CCCN21)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų